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Compound of Interest

Compound Name: 1-Bromo-1-ethoxycyclopropane

CAS No.: 95631-62-2

Cat. No.: B3059216

Get Quote

Executive Summary
1-Bromo-1-ethoxycyclopropane (CAS 95631-62-2) is a highly reactive gem-haloether used

primarily as a cyclopropanone equivalent and a precursor to the 1-ethoxycyclopropyl anion. Its

utility in expanding ring systems (e.g., [3+1] annulations) is counterbalanced by its inherent

instability. It is prone to hydrolytic decomposition (generating HBr and propionate derivatives)

and thermal ring opening. Successful application requires strict exclusion of moisture and

maintenance of low temperatures (<4°C).

Part 1: Chemical Identity & Physical Properties[1]
This compound combines the ring strain of cyclopropane (~27.5 kcal/mol) with the lability of an

-haloether bond.
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Property Data

CAS Number 95631-62-2

Formula

C

H

BrO

Molecular Weight 165.03 g/mol

Density ~1.46 g/cm

Boiling Point 48–50 °C (at 25 Torr)

Appearance Colorless to pale yellow liquid

Odor
Pungent, lachrymatory (characteristic of

-haloethers)

Solubility

Soluble in Et

O, THF, CH

Cl

; reacts with water/alcohols

Part 2: Stability & Reactivity Profile
Hydrolytic Instability (Critical)
The C–Br bond is activated by the adjacent oxygen lone pair, making the compound extremely

susceptible to solvolysis. Upon contact with moisture, it undergoes rapid hydrolysis.

Mechanism: Water attacks the electrophilic carbon (C1), displacing bromide to form the

hemiacetal (1-ethoxycyclopropanol).

Decomposition: The hemiacetal is unstable and typically undergoes ring opening to form

ethyl propionate derivatives or degrades to cyclopropanone hydrates, releasing hydrogen

bromide (HBr).
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Implication: HBr formation is autocatalytic, accelerating further decomposition.

Thermal Stability & Ring Opening
1-Bromo-1-ethoxycyclopropane is thermally labile. Above ambient temperatures, or in the

presence of Lewis acids, it is prone to ionization and rearrangement.

Pathway: Ionization yields the 1-ethoxycyclopropyl cation, a stabilized oxocarbenium ion.

This intermediate can undergo disrotatory ring opening to form allylic cations or rearrange to

linear esters (e.g., ethyl 3-bromopropionate).

Storage Limit: Significant decomposition is observed if stored above 10°C for prolonged

periods.

Lithiation & Anionic Stability
A primary application is the generation of 1-ethoxycyclopropyllithium via Lithium-Halogen

exchange (using

-BuLi).

Species Stability: The lithiated species is stable only at low temperatures (typically -78°C).

Reactivity: It acts as a nucleophilic cyclopropanone equivalent. Warming this anion induces

decomposition or proton abstraction from the solvent.

Diagram: Decomposition & Reactivity Pathways
The following diagram illustrates the divergent pathways for hydrolysis, thermal rearrangement,

and lithiation.
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Caption: Divergent reactivity pathways showing hydrolytic degradation to linear esters and

controlled lithiation for synthetic utility.

Part 3: Handling & Storage Protocols
Storage Requirements
To maintain purity (>95%) and prevent autocatalytic degradation:

Temperature: Store at 2–8°C (refrigerator) or -20°C for long-term storage.

Atmosphere: Must be stored under Argon or Nitrogen. Oxygen and moisture promote radical

decomposition and hydrolysis.

Stabilizers: Can be stored over activated 4Å molecular sieves or silver wool (to scavenge

free bromide), though this is less common than simple low-temp exclusion of moisture.

Container: Teflon-lined screw caps or flame-sealed ampoules. Avoid ground glass joints

without grease, as HBr formation can seize the joint.

Handling Workflow
Drying: Ensure all glassware is flame-dried and cooled under inert gas.

Solvents: Use anhydrous solvents (THF, Et

O) dried over Na/Benzophenone or via column filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3059216/docs?utm_src=pdf-body-img#chemical-stability-of-1-bromo-1-ethoxycyclopropane-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer: Cannula transfer or gas-tight syringes are required. Do not pour.

Quenching: Quench reaction mixtures at low temperature (-78°C to 0°C) to prevent

exotherms from rapid hydrolysis of unreacted reagent.

Part 4: Synthesis & Application Context[3]
Synthesis
The compound is typically synthesized via the bromination of 1-ethoxy-1-

trimethylsiloxycyclopropane using Phosphorus Tribromide (PBr

). This route avoids the harsh conditions of direct carbene addition and yields a cleaner
product.

Application: [3+1] Annulation
As demonstrated in seminal work (e.g., by Miller et al. and Kulinkovich/de Meijere contexts),

the lithiated derivative serves as a cyclopropyl anion.

Reaction: Attack on a ketone carbonyl group followed by acidic workup or thermal

rearrangement.

Outcome: Expansion of the cyclopropane ring to a cyclobutanone derivative (formal [3+1]

annulation).

Diagram: Synthesis & Annulation Workflow
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Caption: Synthetic route from silyl enol ether precursor to cyclobutanone via the lithiated

intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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